2,6-dichloro-5-fluoro-N-(3-fluorophenyl)nicotinamide

• Molecular Formula: C12H6Cl2F2N2O
• Molecular Weight: 303.09 g/mol
• IUPAC Name: 2,6-dichloro-5-fluoro-N-(3-fluorophenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C12H6Cl2F2N2O/c13-10-8(5-9(16)11(14)18-10)12(19)17-7-3-1-2-6(15)4-7/h1-5H,(H,17,19)
• InChI Key: JKQRGIKIOXMRDE-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)F)NC(=O)C2=CC(=C(N=C2Cl)Cl)F

Description

2,6-dichloro-5-fluoro-N-(3-fluorophenyl)nicotinamide, also known as DC-NF, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of nicotinamide derivatives, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 2,6-dichloro-5-fluoro-N-(3-fluorophenyl)nicotinamide is not fully understood. However, it has been suggested that its anticancer activity may be due to its ability to induce apoptosis, or programmed cell death, in cancer cells. 2,6-dichloro-5-fluoro-N-(3-fluorophenyl)nicotinamide has also been shown to inhibit the activity of certain enzymes involved in inflammation, which may contribute to its anti-inflammatory activity. In addition, 2,6-dichloro-5-fluoro-N-(3-fluorophenyl)nicotinamide has been found to modulate the expression of genes involved in oxidative stress and cell survival, which may explain its neuroprotective activity.
Biochemical and Physiological Effects
2,6-dichloro-5-fluoro-N-(3-fluorophenyl)nicotinamide has been shown to have several biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and lipoxygenase, which are involved in the production of inflammatory mediators. 2,6-dichloro-5-fluoro-N-(3-fluorophenyl)nicotinamide has also been shown to induce the expression of certain genes involved in apoptosis and cell cycle arrest, which may contribute to its anticancer activity. In addition, 2,6-dichloro-5-fluoro-N-(3-fluorophenyl)nicotinamide has been found to reduce oxidative stress and inflammation in animal models of disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,6-dichloro-5-fluoro-N-(3-fluorophenyl)nicotinamide in lab experiments is its diverse biological activities, which make it a promising candidate for further research. However, one of the limitations of using 2,6-dichloro-5-fluoro-N-(3-fluorophenyl)nicotinamide is its low solubility in water, which may make it difficult to administer in vivo. In addition, the mechanism of action of 2,6-dichloro-5-fluoro-N-(3-fluorophenyl)nicotinamide is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on 2,6-dichloro-5-fluoro-N-(3-fluorophenyl)nicotinamide. One area of research could focus on elucidating the mechanism of action of 2,6-dichloro-5-fluoro-N-(3-fluorophenyl)nicotinamide, which may lead to the development of more effective therapeutic agents. Another area of research could investigate the use of 2,6-dichloro-5-fluoro-N-(3-fluorophenyl)nicotinamide in combination with other drugs to enhance its therapeutic effects. Finally, research could focus on improving the solubility of 2,6-dichloro-5-fluoro-N-(3-fluorophenyl)nicotinamide to make it more suitable for in vivo administration.
Conclusion
In conclusion, 2,6-dichloro-5-fluoro-N-(3-fluorophenyl)nicotinamide is a promising compound with diverse biological activities that make it a promising candidate for further research. Its potential therapeutic applications in cancer, inflammation, and neuroprotection make it an attractive target for drug development. However, further research is needed to fully understand its mechanism of action and to overcome its limitations for in vivo administration.

Synthesis Methods

2,6-dichloro-5-fluoro-N-(3-fluorophenyl)nicotinamide can be synthesized by reacting 2,6-dichloronicotinamide with 3-fluoroaniline and 2,5-difluorobenzoyl chloride in the presence of a base. The reaction proceeds through an amide bond formation between the nicotinamide and the aniline, followed by the acylation of the resulting amide with the benzoyl chloride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

2,6-dichloro-5-fluoro-N-(3-fluorophenyl)nicotinamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer, anti-inflammatory, and neuroprotective activities. In particular, 2,6-dichloro-5-fluoro-N-(3-fluorophenyl)nicotinamide has been found to be effective against various types of cancer, including breast, lung, and ovarian cancer. It has also been shown to reduce inflammation in animal models of inflammatory bowel disease and to protect neurons from oxidative stress-induced damage.